Cas no 2053503-53-8 (FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F)
FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL18275111
- 4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid
- FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F
- 2053503-53-8
- EN300-6731368
- LWZYYBWRXNBOGH-UHFFFAOYSA-N
-
- Inchi: 1S/C11H8F6O3/c1-20-9(10(12,13)14,11(15,16)17)7-4-2-6(3-5-7)8(18)19/h2-5H,1H3,(H,18,19)
- InChI Key: LWZYYBWRXNBOGH-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(C1C=CC(C(=O)O)=CC=1)OC)(F)F
Computed Properties
- Exact Mass: 302.03776309g/mol
- Monoisotopic Mass: 302.03776309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.5Ų
FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6731368-0.05g |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid |
2053503-53-8 | 95.0% | 0.05g |
$541.0 | 2025-03-13 | |
| Enamine | EN300-6731368-0.1g |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid |
2053503-53-8 | 95.0% | 0.1g |
$706.0 | 2025-03-13 | |
| Enamine | EN300-6731368-0.25g |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid |
2053503-53-8 | 95.0% | 0.25g |
$1008.0 | 2025-03-13 | |
| Enamine | EN300-6731368-0.5g |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid |
2053503-53-8 | 95.0% | 0.5g |
$1587.0 | 2025-03-13 | |
| Enamine | EN300-6731368-1.0g |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid |
2053503-53-8 | 95.0% | 1.0g |
$2035.0 | 2025-03-13 | |
| Enamine | EN300-6731368-2.5g |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid |
2053503-53-8 | 95.0% | 2.5g |
$3988.0 | 2025-03-13 | |
| Enamine | EN300-6731368-5.0g |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid |
2053503-53-8 | 95.0% | 5.0g |
$5900.0 | 2025-03-13 | |
| Enamine | EN300-6731368-10.0g |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoic acid |
2053503-53-8 | 95.0% | 10.0g |
$8749.0 | 2025-03-13 | |
| 1PlusChem | 1P028XDG-50mg |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoicacid |
2053503-53-8 | 95% | 50mg |
$731.00 | 2023-12-19 | |
| 1PlusChem | 1P028XDG-100mg |
4-(1,1,1,3,3,3-hexafluoro-2-methoxypropan-2-yl)benzoicacid |
2053503-53-8 | 95% | 100mg |
$935.00 | 2023-12-19 |
FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F
Compound CAS No. 2053503-53-8: A Comprehensive Overview
The compound with CAS number 2053503-53-8, commonly referred to as FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is characterized by its complex molecular structure, which includes multiple fluorine atoms, a cyclic aromatic system, and various functional groups such as esters and ketones. The presence of these functional groups contributes to its unique chemical properties, making it a valuable compound in various applications.
Recent studies have highlighted the potential of FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F in the field of materials science. Researchers have explored its ability to act as a precursor in the synthesis of advanced materials, such as high-performance polymers and nanomaterials. The fluorinated nature of the compound imparts excellent thermal stability and chemical resistance, which are highly desirable properties in many industrial applications.
In addition to its role in materials science, this compound has also shown promise in the pharmaceutical industry. Its unique structure allows for potential interactions with biological systems, making it a candidate for drug development. Recent research has focused on its ability to modulate specific cellular pathways, which could lead to innovative therapeutic agents. The presence of the aromatic ring and ester groups in its structure suggests potential bioavailability and pharmacokinetic properties that warrant further investigation.
The synthesis of FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, including fluorination reactions and aromatic substitution, are employed to achieve the desired molecular structure. The optimization of these processes has been a focus of recent studies, with researchers aiming to improve yield and reduce production costs.
From an environmental perspective, the stability and persistence of FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F in various ecosystems have been examined. While its fluorinated nature contributes to its durability, recent findings suggest that under certain conditions, such as high temperatures or specific microbial activity, the compound can undergo degradation. These insights are crucial for understanding its environmental impact and ensuring sustainable practices in its production and use.
In conclusion, FC(C(C(F)(F)F)(OC)C1=CC=C(C(=O)O)C=C1)(F)F (CAS No. 2053503-53-8) represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure and properties make it a subject of ongoing research, driven by the need for innovative solutions in materials science, pharmaceuticals, and beyond. As advancements in synthetic methods and application development continue, this compound is poised to play an increasingly important role in both academic and industrial settings.
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